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Compound of Interest

Compound Name:
ent-17-Hydroxykaur-15-en-19-oic

acid

Cat. No.: B12380208 Get Quote

Introduction
ent-17-Hydroxykaur-15-en-19-oic acid, commonly known as Steviol, is the aglycone

derivative of steviol glycosides, the natural sweeteners extracted from Stevia rebaudiana.[1] It

is a diterpenoid compound with a kaurane skeleton.[2] In research settings, Steviol is used to

investigate the biological activities of stevia-derived compounds, including their effects on

cellular transport mechanisms and their potential cytotoxic properties against various cancer

cell lines.[1][3] This document provides a detailed protocol for the proper dissolution of Steviol,

which is supplied as a crystalline solid, for use in in vitro and other research applications.[1]

Physicochemical Properties
Formal Name: (4α)-13-hydroxy-kaur-16-en-18-oic acid[1]

Synonyms: Steviol, Hydroxy Dehydrostevic Acid[1]

Molecular Formula: C₂₀H₃₀O₃[1]

Molecular Weight: 318.5 g/mol [1]

Appearance: Crystalline solid[1]

Storage: Store at -20°C for long-term stability (≥4 years).[1]
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Solubility Data
Steviol exhibits poor solubility in aqueous solutions but is soluble in several organic solvents.[1]

The choice of solvent is critical for preparing stock solutions that can be further diluted into

aqueous media for experiments.

Table 1: Solubility of ent-17-Hydroxykaur-15-en-19-oic acid (Steviol)

Solvent Solubility (approx.) Notes

Ethanol ~30 mg/mL
Recommended for preparing

primary stock solutions.[1]

Dimethyl Sulfoxide (DMSO) ~25 mg/mL
An alternative to ethanol;

purge with inert gas.[1]

Dimethylformamide (DMF) ~30 mg/mL Purge with inert gas.[1]

1:1 Ethanol:PBS (pH 7.2) ~0.5 mg/mL

For direct preparation of

working solutions. Requires

initial dissolution in pure

ethanol.[1]

Aqueous Buffers Sparingly soluble
Direct dissolution is not

recommended.[1]

Chloroform, Dichloromethane Soluble
Qualitative data; suitable for

certain analytical methods.[3]

Acetone, Ether Insoluble
Not recommended as solvents.

[4][5]

Experimental Protocols
4.1. Safety Precautions

This material should be handled as potentially hazardous.[1]

Avoid ingestion, inhalation, and contact with eyes, skin, or clothing.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://cdn.caymanchem.com/cdn/insert/10011344.pdf
https://www.benchchem.com/product/b12380208?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/10011344.pdf
https://cdn.caymanchem.com/cdn/insert/10011344.pdf
https://cdn.caymanchem.com/cdn/insert/10011344.pdf
https://cdn.caymanchem.com/cdn/insert/10011344.pdf
https://cdn.caymanchem.com/cdn/insert/10011344.pdf
https://www.biocrick.com/ent-17-Hydroxykaur-15-en-19-oic-acid-BCN4644.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5305715/
https://www.researchgate.net/publication/285314351_Physicochemical_properties_of_stevia_sweeteners_as_natural_low_caloric_sweetener
https://cdn.caymanchem.com/cdn/insert/10011344.pdf
https://cdn.caymanchem.com/cdn/insert/10011344.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Wash hands thoroughly after handling.[1]

Consult the complete Safety Data Sheet (SDS) for this product before use.[1]

4.2. Protocol for Preparing a High-Concentration Organic Stock Solution (e.g., in Ethanol)

This protocol describes the preparation of a concentrated stock solution in an organic solvent,

which is the recommended first step for most applications.

Materials:

ent-17-Hydroxykaur-15-en-19-oic acid (crystalline solid)

Anhydrous Ethanol (≥99.5%)

Inert gas (Argon or Nitrogen)

Sterile microcentrifuge tubes or glass vials

Calibrated analytical balance

Pipettes

Procedure:

Weighing: Accurately weigh the desired amount of Steviol solid in a sterile tube or vial on an

analytical balance.

Solvent Addition: Add the calculated volume of ethanol to achieve the target concentration

(e.g., for a 30 mg/mL stock, add 1 mL of ethanol for every 30 mg of Steviol).

Inert Gas Purge: Purge the headspace of the vial with an inert gas (e.g., argon) to prevent

oxidation, especially if using DMSO or DMF.[1]
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Dissolution: Cap the vial securely and vortex or shake until the solid is completely dissolved.

Gentle warming in a 37°C water bath or brief sonication can aid dissolution if needed.[3]

Storage: Store the resulting stock solution at -20°C. For optimal stability, use within a

reasonable timeframe and avoid repeated freeze-thaw cycles.

4.3. Protocol for Preparing an Aqueous Working Solution from an Organic Stock

Due to its poor aqueous solubility, Steviol must first be dissolved in an organic solvent before

dilution into aqueous buffers or cell culture media.[1]

Materials:

High-concentration organic stock solution of Steviol (from Protocol 4.2)

Aqueous buffer of choice (e.g., PBS, pH 7.2) or cell culture medium

Sterile tubes

Procedure:

Dilution Calculation: Determine the volume of the organic stock solution needed to achieve

the final desired concentration in your aqueous medium. Ensure the final concentration of

the organic solvent is low enough to not affect the experimental system (typically ≤0.5%).

Dilution: Add the calculated volume of the organic stock solution to the aqueous buffer or

medium.

Mixing: Immediately vortex or pipette up and down to mix thoroughly. This rapid dilution

prevents the compound from precipitating out of the solution.

Usage: Use the freshly prepared aqueous solution immediately. It is not recommended to

store aqueous solutions of Steviol for more than one day.[1]

Visualizations
Diagram 1: Standard Workflow for Steviol Dissolution
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Caption: Workflow for preparing Steviol stock and working solutions.
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Diagram 2: Solvent Selection Logic
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Caption: Decision diagram for selecting the appropriate solvent system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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